Cas no 15419-61-1 (2-acetylcycloheptan-1-one)
2-acetylcycloheptan-1-one structure
Product name:2-acetylcycloheptan-1-one
2-acetylcycloheptan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanone, 2-acetyl-
- 2-acetylcycloheptan-1-one
- 2-Acetylcycloheptanone
- DTXSID40491574
- AKOS011019959
- SCHEMBL11664151
- CHEBI:188547
- EN300-1125835
- 15419-61-1
-
- Inchi： InChI=1S/C9H14O2/c1-7(10)8-5-3-2-4-6-9(8)11/h8H,2-6H2,1H3
- InChI Key： DSOYNVOQUXAPQL-UHFFFAOYSA-N
- SMILES： CC(=O)C1CCCCCC1=O
Computed Properties
- Exact Mass: 238.15696
- Monoisotopic Mass: 154.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1Ų
- XLogP3: 1.4
Experimental Properties
- PSA: 51.21
2-acetylcycloheptan-1-one Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1125835-0.1g |
2-acetylcycloheptan-1-one |
15419-61-1 | 95% | 0.1g |
$364.0 | 2023-10-26 | |
| Enamine | EN300-1125835-0.25g |
2-acetylcycloheptan-1-one |
15419-61-1 | 95% | 0.25g |
$381.0 | 2023-10-26 | |
| Enamine | EN300-1125835-5g |
2-acetylcycloheptan-1-one |
15419-61-1 | 95% | 5g |
$1199.0 | 2023-10-26 | |
| Enamine | EN300-1125835-1.0g |
2-acetylcycloheptan-1-one |
15419-61-1 | 1g |
$728.0 | 2023-05-23 | ||
| Enamine | EN300-1125835-0.5g |
2-acetylcycloheptan-1-one |
15419-61-1 | 95% | 0.5g |
$397.0 | 2023-10-26 | |
| Enamine | EN300-1125835-1g |
2-acetylcycloheptan-1-one |
15419-61-1 | 95% | 1g |
$414.0 | 2023-10-26 | |
| Enamine | EN300-1125835-10g |
2-acetylcycloheptan-1-one |
15419-61-1 | 95% | 10g |
$1778.0 | 2023-10-26 | |
| Enamine | EN300-1125835-0.05g |
2-acetylcycloheptan-1-one |
15419-61-1 | 95% | 0.05g |
$348.0 | 2023-10-26 | |
| Enamine | EN300-1125835-5.0g |
2-acetylcycloheptan-1-one |
15419-61-1 | 5g |
$2110.0 | 2023-05-23 | ||
| Enamine | EN300-1125835-10.0g |
2-acetylcycloheptan-1-one |
15419-61-1 | 10g |
$3131.0 | 2023-05-23 |
2-acetylcycloheptan-1-one Related Literature
-
Niankai Fu,Long Zhang,Sanzhong Luo Org. Biomol. Chem. 2018 16 510
-
2. 683. Investigations on the synthesis of 2-acetylcyclohex-2-enone. Part II. Some related experiments, and the constitution of the dimeric product, C16H20O4C. W. T. Hussey,A. R. Pinder J. Chem. Soc. 1961 3525
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